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Compound of Interest

Compound Name: Tert-butyl 2-hydroxyacetate

Cat. No.: B1279748 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tert-butyl glycolate, a versatile building block in organic synthesis, is increasingly utilized in the

pharmaceutical and chemical industries. Its unique structural features make it a valuable

intermediate in the creation of complex molecules. However, its safe handling and a thorough

understanding of its toxicological profile are paramount for protecting laboratory personnel and

ensuring the integrity of research. This technical guide provides a comprehensive overview of

the safety, handling, and available toxicological data for tert-butyl glycolate, compiled from

safety data sheets, regulatory guidelines, and metabolism studies of related compounds. While

specific quantitative toxicity data for tert-butyl glycolate is not readily available in the public

domain, this guide offers a robust framework for its safe management based on established

principles and data from analogous substances.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of a substance is the foundation

of its safe handling. The table below summarizes the key properties of tert-butyl glycolate.
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Property Value Reference

Chemical Name tert-butyl 2-hydroxyacetate [1]

Synonyms
Glycolic acid tert-butyl ester,

tert-Butyl hydroxyacetate

CAS Number 50595-15-8 [2]

Molecular Formula C₆H₁₂O₃ [1]

Molecular Weight 132.16 g/mol [1]

Appearance
Colorless and clear liquid or

solid

Melting Point 28 - 32 °C

Boiling Point 63 - 65 °C / 15 mmHg

Purity >98.0% (GC)

Hazard Identification and Classification
Tert-butyl glycolate is classified as a hazardous substance. The following table outlines its

hazard classifications according to the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Tert-butyl-2-hydroxyacetate
https://www.fishersci.com/store/msds?partNumber=AAH35711MD&productDescription=TERT-BUTYL+GLYCOLATE+250MG&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Tert-butyl-2-hydroxyacetate
https://pubchem.ncbi.nlm.nih.gov/compound/Tert-butyl-2-hydroxyacetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Acute Toxicity, Oral 4 (Predicted) H302: Harmful if swallowed

Acute Toxicity, Dermal 4 (Predicted)
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation 4 (Predicted) H332: Harmful if inhaled

Flammable Liquids 3 (Predicted)
H226: Flammable liquid and

vapor

Note: Some hazard classifications are predicted based on available data and have not been

definitively established through testing.[1]

Toxicology
While specific LD50 and LC50 values for tert-butyl glycolate are not available in the reviewed

literature, the toxicity of its constituent parts—the tert-butyl group and the glycolate moiety—

can provide insights into its potential metabolic fate and toxicological profile.

Metabolism
It is anticipated that tert-butyl glycolate undergoes hydrolysis in the body, catalyzed by esterase

enzymes, to yield tert-butanol and glycolic acid.[3]

Tert-butyl Group Metabolism: The tert-butyl group is known to be metabolized by cytochrome

P450 (CYP) enzymes, primarily through oxidation to form hydroxylated metabolites.[4][5]

Glycolate Metabolism: Glycolic acid is metabolized in the liver to glyoxylate and

subsequently to other products.[6][7] The accumulation of glycolic acid can lead to metabolic

acidosis.[8]
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Genotoxicity
No specific genotoxicity data for tert-butyl glycolate was found. However, studies on related

compounds, such as tert-butyl alcohol, have shown a lack of genotoxic potential in in vivo

assays.[9]

Occupational Exposure and Safety
Due to the lack of specific established occupational exposure limits (OELs) such as Permissible

Exposure Limits (PELs) or Threshold Limit Values (TLVs) for tert-butyl glycolate, a conservative

approach to handling is essential.[2]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling tert-butyl glycolate to minimize exposure:

Eye/Face Protection: Chemical safety goggles or a face shield are required.[2]

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or other

protective clothing should be worn.[2]

Respiratory Protection: In poorly ventilated areas or when generating aerosols, a NIOSH-

approved respirator with an organic vapor cartridge is necessary.[2]

Engineering Controls
Work with tert-butyl glycolate should be conducted in a well-ventilated area, preferably within a

chemical fume hood.

Safe Handling and Storage
Adherence to proper handling and storage protocols is crucial for preventing accidents and

exposure.

Handling: Avoid contact with skin, eyes, and clothing. Avoid breathing vapors or mists. Wash

hands thoroughly after handling.[2]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[2]
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Emergency Procedures
In the event of exposure or a spill, immediate and appropriate action is critical.

First Aid Measures
Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.[2]

Skin Contact

Immediately flush the skin with plenty of water

for at least 15 minutes. Remove contaminated

clothing. Seek medical attention if irritation

persists.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek immediate medical

attention.[2]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[10]

Accidental Release Measures
Small Spills: Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a

suitable container for disposal.

Large Spills: Evacuate the area. Wear appropriate PPE and contain the spill. Prevent the

spill from entering drains or waterways.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-

resistant foam.

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.
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Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air.

Experimental Protocols for Safety Assessment
For substances like tert-butyl glycolate where specific toxicity data is lacking, standardized test

guidelines from the Organisation for Economic Co-operation and Development (OECD) are

employed to assess their potential hazards. Below are summaries of key experimental

protocols for skin and eye irritation.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test (OECD 439)
This in vitro test uses a three-dimensional reconstructed human epidermis model to assess the

potential of a chemical to cause skin irritation.

Methodology:

Tissue Preparation: Reconstructed human epidermis tissues are cultured to form a multi-

layered, differentiated epidermis.

Chemical Application: The test chemical is applied topically to the surface of the tissue.

Incubation: The treated tissues are incubated for a defined period.

Viability Assessment: After incubation, the tissue viability is determined using a colorimetric

assay (e.g., MTT assay).

Classification: A reduction in tissue viability below a certain threshold indicates that the

chemical is an irritant.

In Vitro Eye Irritation: Reconstructed Human Cornea-like
Epithelium (RhCE) Test (OECD 492)
This in vitro method utilizes a reconstructed human cornea-like epithelium model to identify

chemicals that may cause serious eye damage or irritation.

Methodology:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tissue Preparation: A multi-layered epithelial tissue that mimics the human cornea is used.

Chemical Application: The test chemical is applied to the epithelial surface.

Incubation: The tissues are incubated for a specified duration.

Viability Assessment: Cell viability is measured using methods similar to the skin irritation

test.

Classification: The degree of cytotoxicity is used to classify the eye irritation potential of the

chemical.

Visualizations
The following diagrams illustrate key safety workflows and the potential metabolic pathway of

tert-butyl glycolate.
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Safe Handling Workflow for Tert-butyl Glycolate
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Potential Metabolic Pathway of Tert-butyl Glycolate

Conclusion
While a complete toxicological profile for tert-butyl glycolate, including quantitative measures of

acute toxicity and established occupational exposure limits, is not currently available, a robust

safety framework can be established based on its known hazards and the toxicology of its

components. Strict adherence to the handling, storage, and emergency procedures outlined in

this guide is essential for minimizing risk. For definitive assessments of skin and eye irritation,

in vitro methods following OECD guidelines provide reliable alternatives to animal testing. As

with any chemical, a culture of safety and a thorough understanding of potential hazards are

the cornerstones of responsible research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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